Cas no 221682-86-6 ((±)-Tuberonic Acid (~90%))

(±)-Tuberonic Acid (~90%) is a jasmonate-derived compound recognized for its role as a plant growth regulator, particularly in tuber formation and stress response modulation. The racemic mixture, with a purity of approximately 90%, offers researchers a versatile tool for studying jasmonate signaling pathways and their physiological effects in plants. Its high purity ensures reliable experimental reproducibility, while the racemic form allows for comparative studies of enantiomer-specific activity. This product is suitable for applications in plant physiology, agricultural research, and phytochemical studies, providing insights into plant defense mechanisms and developmental processes. Store under recommended conditions to maintain stability.

(±)-Tuberonic Acid (~90%) structure

Product Name:(±)-Tuberonic Acid (~90%)

CAS No:221682-86-6

MF:C₁₂H₁₈O₄

MW:226.268924236298

CID:2029851

PubChem ID:10878859

Update Time:2025-06-07

(±)-Tuberonic Acid (~90%) Chemical and Physical Properties

Names and Identifiers

- (-)-hydroxyjasmonic acid
- 12-hydroxy-jasmonic acid
- 5'-Hydroxyjasmonsaeure
- tuberonic acid
- (±)-TUBERONIC ACID (DILUTED IN ACETONITRIL : WATER 1 : 1)
- (+/-)-Tuberonic Acid (~90%)
- HY-W746984
- (?)-12-Hydroxy-jasmonic acid
- 221682-86-6
- ( inverted exclamation markA)-Tuberonic Acid
- CS-0792219
- (±)-Tuberonic Acid (~90%)
- Inchi： 1S/C12H18O4/c13-7-3-1-2-4-10-9(8-12(15)16)5-6-11(10)14/h1-2,9-10,13H,3-8H2,(H,15,16)/b2-1-
- InChI Key： RZGFUGXQKMEMOO-UPHRSURJSA-N
- SMILES： O=C1CCC(CC(=O)O)C1C/C=C\CCO

Computed Properties

Exact Mass: 226.12050905Da
Monoisotopic Mass: 226.12050905Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 74.6Å²

(±)-Tuberonic Acid (~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T897110-10mg	(±)-Tuberonic Acid (~90%)	221682-86-6		10mg	$ 316.00	2023-09-05
TRC	T897110-25mg	(±)-Tuberonic Acid (~90%)	221682-86-6		25mg	$ 667.00	2023-09-05
TRC	T897110-50mg	(±)-Tuberonic Acid (~90%)	221682-86-6		50mg	$ 1185.00	2023-09-05
TRC	T897110-100mg	(±)-Tuberonic Acid (~90%)	221682-86-6		100mg	$2067.00	2023-05-17
1PlusChem	1P01FYX5-1mg	(±)-Tuberonic Acid (~90%)	221682-86-6	≥70%	1mg	$84.00	2023-12-18
1PlusChem	1P01FYX5-5mg	(±)-Tuberonic Acid (~90%)	221682-86-6	≥70%	5mg	$252.00	2023-12-18
1PlusChem	1P01FYX5-10mg	(±)-Tuberonic Acid (~90%)	221682-86-6	≥70%	10mg	$419.00	2023-12-18
1PlusChem	1P01FYX5-25mg	(±)-Tuberonic Acid (~90%)	221682-86-6	≥70%	25mg	$898.00	2023-12-18